8-(benzyloxy)-4-nitro-2,11-dihydro[1]benzoxepino[4,3,2-cd]indole

• IUPAC Name: 15-nitro-5-phenylmethoxy-2-oxa-12-azatetracyclo[8.6.1.03,8.013,17]heptadeca-1(16),3(8),4,6,10,13(17),14-heptaene
• InChI: InChI=1S/C22H16N2O4/c25-24(26)17-9-19-22-16(12-23-19)8-15-6-7-18(11-20(15)28-21(22)10-17)27-13-14-4-2-1-3-5-14/h1-7,9-12,23H,8,13H2
• InChI Key: LKYLXDJLYMTRIF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)OCC3=CC=CC=C3)OC4=CC(=CC5=C4C1=CN5)[N+](=O)[O-]
• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol

Description

8-(benzyloxy)-4-nitro-2,11-dihydro[1]benzoxepino[4,3,2-cd]indole is a synthetic compound that belongs to the class of benzoxepinoindole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology.

Mechanism of Action

The mechanism of action of 8-(benzyloxy)-4-nitro-2,11-dihydro[1]benzoxepino[4,3,2-cd]indole is not fully understood. However, studies suggest that it may act by inhibiting the activity of specific enzymes or proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
8-(benzyloxy)-4-nitro-2,11-dihydro[1]benzoxepino[4,3,2-cd]indole has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacterial and fungal strains, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-(benzyloxy)-4-nitro-2,11-dihydro[1]benzoxepino[4,3,2-cd]indole in lab experiments is its synthetic accessibility, which allows for the production of large quantities of the compound. Additionally, its potential applications in various fields make it a versatile tool for scientific research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 8-(benzyloxy)-4-nitro-2,11-dihydro[1]benzoxepino[4,3,2-cd]indole. One potential direction is to further investigate its potential as an anticancer agent, particularly in combination with other chemotherapeutic drugs. Additionally, its ability to inhibit the growth of bacterial and fungal strains makes it a promising candidate for the development of new antibiotics. Finally, its role in modulating specific signaling pathways suggests that it may have potential applications in the treatment of various diseases, including neurodegenerative disorders and autoimmune diseases.
Conclusion:
In conclusion, 8-(benzyloxy)-4-nitro-2,11-dihydro[1]benzoxepino[4,3,2-cd]indole is a synthetic compound that has shown promising results in various scientific research applications. Its potential applications in medicinal chemistry, drug discovery, and chemical biology make it a versatile tool for scientific research. Further research is needed to fully understand its mechanism of action and potential applications in various fields.

Scientific Research Applications

8-(benzyloxy)-4-nitro-2,11-dihydro[1]benzoxepino[4,3,2-cd]indole has shown promising results in various scientific research applications. It has been studied for its potential anticancer and antitumor activities, as well as its ability to inhibit the growth of various bacterial and fungal strains. Additionally, it has been investigated for its role in modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.